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Cat. No.: B1166327

Get Quote

Introduction

2-Phenylethyl alcohol, also known as phenethyl alcohol, is an organic compound with the

chemical formula C₆H₅CH₂CH₂OH. It is a colorless liquid with a pleasant floral odor and is

widely found in nature in a variety of essential oils.[1] This compound is a key ingredient in the

fragrance and flavor industries and also serves as a valuable building block in organic

synthesis.[1] A thorough understanding of its spectroscopic properties is crucial for its

identification, characterization, and quality control in research and industrial applications. This

technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-phenylethyl alcohol, along with

detailed experimental protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. Both ¹H and ¹³C NMR are routinely used to

characterize 2-phenylethyl alcohol.
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¹H NMR Spectral Data
The ¹H NMR spectrum of 2-phenylethyl alcohol exhibits distinct signals corresponding to the

different types of protons in the molecule. The chemical shifts (δ) are typically reported in parts

per million (ppm) relative to a standard reference, such as tetramethylsilane (TMS).

Proton Assignment
Chemical Shift (δ) in

CDCl₃ (ppm)
Multiplicity

Coupling Constant

(J) in Hz

C₆H₅- 7.27 - 7.35 Multiplet -

-CH₂-Ph 2.89 Triplet 6.7

-CH₂-OH 3.86 Triplet 6.7

-OH 2.18 Broad Singlet -

Table 1: ¹H NMR data

for 2-phenylethyl

alcohol in CDCl₃.[2]

¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information about the carbon framework of the molecule. In a

proton-decoupled ¹³C NMR spectrum, each unique carbon atom gives a single peak.

Carbon Assignment Chemical Shift (δ) in CDCl₃ (ppm)

C1 (ipso-C) 138.6

C2, C6 (ortho-C) 129.00

C3, C5 (meta-C) 128.6

C4 (para-C) 126.34

-CH₂-Ph 39.15

-CH₂-OH 63.8

Table 2: ¹³C NMR data for 2-phenylethyl alcohol

in CDCl₃.[3]
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Experimental Protocol for NMR Spectroscopy
1.3.1. Sample Preparation

For ¹H NMR: Dissolve 5-25 mg of 2-phenylethyl alcohol in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.[4]

For ¹³C NMR: A higher concentration is generally required. Dissolve 50-100 mg of 2-
phenylethyl alcohol in approximately 0.6-0.7 mL of the chosen deuterated solvent.[4]

Filtration: To remove any particulate matter that could affect the magnetic field homogeneity

and spectral resolution, filter the sample solution through a small plug of glass wool packed

into a Pasteur pipette directly into a clean NMR tube.

Internal Standard: For precise chemical shift referencing, an internal standard such as

tetramethylsilane (TMS) can be added to the solvent.[4]

Capping: Securely cap the NMR tube to prevent solvent evaporation.

1.3.2. Data Acquisition

Instrument Setup: Place the NMR tube into the spectrometer's sample holder.

Locking and Shimming: The instrument's software is used to "lock" onto the deuterium signal

of the solvent to stabilize the magnetic field. "Shimming" is then performed to optimize the

homogeneity of the magnetic field, which sharpens the spectral lines.[5]

Acquisition Parameters for ¹H NMR:

Set the appropriate spectral width to cover the expected range of proton chemical shifts

(typically 0-12 ppm).

Use a sufficient number of scans to achieve a good signal-to-noise ratio. For a sample of

this concentration, 8-16 scans are usually adequate.

Set a relaxation delay (d1) of 1-5 seconds to allow for full relaxation of the protons

between scans.[6]
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Acquisition Parameters for ¹³C NMR:

Set the spectral width to cover the typical range for carbon chemical shifts (e.g., 0-220

ppm).

A significantly larger number of scans is required due to the low natural abundance of the

¹³C isotope and its lower gyromagnetic ratio.[7] The number of scans can range from

several hundred to several thousand.

Proton decoupling is typically employed to simplify the spectrum and enhance the signal-

to-noise ratio.[7]

Data Processing: After data acquisition, a Fourier transform is applied to the free induction

decay (FID) to obtain the frequency-domain NMR spectrum. The spectrum is then phased,

baseline corrected, and referenced to the internal standard.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.

IR Spectral Data
The IR spectrum of 2-phenylethyl alcohol shows characteristic absorption bands for the

hydroxyl and aromatic functional groups.
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Vibrational Mode Absorption Range (cm⁻¹) Intensity

O-H Stretch (Alcohol) 3200 - 3600 Strong, Broad

C-H Stretch (Aromatic) 3000 - 3100 Medium

C-H Stretch (Aliphatic) 2850 - 3000 Medium

C=C Stretch (Aromatic Ring) 1450 - 1600 Medium to Weak

C-O Stretch (Primary Alcohol) ~1050 Strong

C-H Bend (Aromatic) 690 - 900 Strong

Table 3: Key IR absorption

bands for 2-phenylethyl

alcohol.

Experimental Protocol for IR Spectroscopy
Since 2-phenylethyl alcohol is a liquid, the spectrum can be easily obtained as a thin film.

Sample Preparation (Thin Film Method):

Place a drop or two of neat 2-phenylethyl alcohol onto the surface of a salt plate (e.g.,

NaCl or KBr).[8]

Gently place a second salt plate on top of the first to create a thin liquid film sandwiched

between the plates.[8] Ensure there are no air bubbles.

Data Acquisition:

Place the salt plate assembly into the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty sample compartment to subtract any

atmospheric (e.g., CO₂, H₂O) absorptions.

Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio.
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Data Processing: The instrument's software automatically ratios the sample spectrum to the

background spectrum to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ions. It is used to determine the molecular weight of a compound and to deduce its structure

from fragmentation patterns.

Mass Spectral Data
The electron ionization (EI) mass spectrum of 2-phenylethyl alcohol provides key information

about its molecular weight and fragmentation pathways.

m/z Relative Intensity (%) Assignment

122 23.5 [M]⁺ (Molecular Ion)

92 55.3 [M - CH₂O]⁺

91 100
[C₇H₇]⁺ (Tropylium ion) - Base

Peak

65 18.2 [C₅H₅]⁺

Table 4: Major fragments in the

EI mass spectrum of 2-

phenylethyl alcohol.[9]

The molecular ion peak at m/z 122 confirms the molecular weight of 2-phenylethyl alcohol
(122.16 g/mol ).[3][9] The base peak at m/z 91 is characteristic of compounds containing a

benzyl group and is attributed to the stable tropylium cation.

Experimental Protocol for Mass Spectrometry
3.2.1. Sample Introduction

Direct Infusion or GC Inlet: For a pure liquid sample like 2-phenylethyl alcohol, it can be

introduced directly into the ion source via a heated probe or, more commonly, as the eluent
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from a gas chromatograph (GC-MS).[10] The latter method ensures the introduction of a

pure sample into the mass spectrometer.

3.2.2. Ionization

Electron Ionization (EI): The sample molecules are bombarded with a high-energy electron

beam (typically 70 eV).[9][11] This causes the ejection of an electron from the molecule,

forming a radical cation known as the molecular ion.[11]

3.2.3. Mass Analysis

Acceleration and Deflection: The positively charged ions are accelerated into a mass

analyzer (e.g., a quadrupole or a magnetic sector). Here, an electric and/or magnetic field is

applied to separate the ions based on their mass-to-charge ratio.[10][11]

3.2.4. Detection

Ion Detection: An electron multiplier or similar detector records the abundance of ions at

each m/z value.[10] The resulting data is plotted as a mass spectrum, with m/z on the x-axis

and relative abundance on the y-axis.

Spectroscopic Analysis Workflow
The logical flow for the spectroscopic characterization of a compound like 2-phenylethyl
alcohol is depicted in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP006570
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry/Mass_spectrometry_1
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry/Mass_spectrometry_1
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry/Mass_spectrometry_1
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://www.benchchem.com/product/b1166327/docs?utm_src=pdf-body#spectroscopic-analysis-of-2-phenylethyl-alcohol-a-technical-guide
https://www.benchchem.com/product/b1166327/docs?utm_src=pdf-body#spectroscopic-analysis-of-2-phenylethyl-alcohol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Phenylethyl Alcohol Sample

NMR Spectroscopy
(¹H and ¹³C)

Dissolve in
deuterated solvent

IR Spectroscopy

Prepare thin film

Mass Spectrometry

Inject into GC-MS
or direct probe

Data Analysis & Interpretation

Structural Elucidation
& Confirmation

Combine Spectroscopic Data

Click to download full resolution via product page

A flowchart illustrating the typical workflow for the spectroscopic analysis of 2-phenylethyl
alcohol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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